Cas no 105955-04-2 (3-Heptanone, 5-hydroxy-1-(4-hydroxyphenyl)-7-phenyl-)

• Product Name: 3-Heptanone, 5-hydroxy-1-(4-hydroxyphenyl)-7-phenyl-
• CAS No: 105955-04-2
• MF: C₁₉H₂₂O₃
• MW: 298.376185894012
• CID: 1164385
• PubChem ID: 46888591
• Update Time: 2025-10-19

3-Heptanone, 5-hydroxy-1-(4-hydroxyphenyl)-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 5-hydroxy-1-(4-hydroxyphenyl)-7-phenyl-
• Antitumor agent-137
• HY-N8975
• 5-hydroxy-1-(4-hydroxyphenyl)-7-phenylheptan-3-one
• 5-Hydroxy-1-(4-hydroxyphenyl)-7-phenyl-3-heptanone (AO 2210)
• FS-8249
• (+/-)-5-hydroxyl-1-(4'-hydroxyphenyl)-7-phenyl-3-heptanone
• CS-0149458
• AKOS040761177
• 105955-04-2
• CHEMBL1097838

• Inchi： 1S/C19H22O3/c20-17-10-6-16(7-11-17)9-13-19(22)14-18(21)12-8-15-4-2-1-3-5-15/h1-7,10-11,18,20-21H,8-9,12-14H2
• InChI Key： NKSWRYBLSIGGIU-UHFFFAOYSA-N
• SMILES： OC(CC(CCC1C=CC(=CC=1)O)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.15696
• Monoisotopic Mass: 298.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 3-Heptanone, 5-hydroxy-1-(4-hydroxyphenyl)-7-phenyl-

Research Briefing on 3-Heptanone, 5-hydroxy-1-(4-hydroxyphenyl)-7-phenyl- (CAS: 105955-04-2)

In recent years, the compound 3-Heptanone, 5-hydroxy-1-(4-hydroxyphenyl)-7-phenyl- (CAS: 105955-04-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of hydroxyl and phenyl groups in its structure suggests possible interactions with biological targets, making it a subject of interest for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable area of investigation is its potential as an anti-inflammatory agent. Preliminary in vitro studies have demonstrated that 3-Heptanone, 5-hydroxy-1-(4-hydroxyphenyl)-7-phenyl- can modulate key inflammatory pathways, such as the NF-κB signaling cascade, which plays a critical role in the regulation of immune responses. These findings suggest that the compound may have applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another promising avenue of research involves the compound's potential anticancer properties. Recent in vivo studies have shown that 3-Heptanone, 5-hydroxy-1-(4-hydroxyphenyl)-7-phenyl- exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The compound appears to induce apoptosis through the activation of intrinsic apoptotic pathways, as evidenced by the upregulation of pro-apoptotic proteins such as Bax and caspase-3. These results highlight the compound's potential as a lead candidate for the development of novel anticancer therapies.

In addition to its therapeutic potential, researchers have also explored the synthetic pathways and structural modifications of 3-Heptanone, 5-hydroxy-1-(4-hydroxyphenyl)-7-phenyl-. Recent advancements in organic synthesis have enabled the efficient production of this compound and its derivatives, facilitating further pharmacological evaluation. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity, providing valuable insights for the design of more potent and selective analogs.

Despite these promising findings, several challenges remain. The pharmacokinetic properties of 3-Heptanone, 5-hydroxy-1-(4-hydroxyphenyl)-7-phenyl-, including its bioavailability and metabolic stability, require further investigation. Additionally, more comprehensive toxicological studies are needed to assess its safety profile before clinical trials can be initiated. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these challenges and advance the development of this compound.

In conclusion, 3-Heptanone, 5-hydroxy-1-(4-hydroxyphenyl)-7-phenyl- (CAS: 105955-04-2) represents a promising candidate for drug development, with potential applications in inflammation and cancer therapy. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be crucial to unlocking its full therapeutic potential. This compound exemplifies the intersection of chemistry and biology in the pursuit of novel and effective treatments for complex diseases.